[1-Phenyl-3-(4-phenylphenyl)pyrazol-4-yl]methanol

• IUPAC Name: [1-phenyl-3-(4-phenylphenyl)pyrazol-4-yl]methanol
• InChI: InChI=1S/C22H18N2O/c25-16-20-15-24(21-9-5-2-6-10-21)23-22(20)19-13-11-18(12-14-19)17-7-3-1-4-8-17/h1-15,25H,16H2
• InChI Key: OKPQTDUWEYAYBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C3=NN(C=C3CO)C4=CC=CC=C4
• Molecular Formula: C22H18N2O
• Molecular Weight: 326.4 g/mol

Description

“[1-Phenyl-3-(4-phenylphenyl)pyrazol-4-yl]methanol” is a chemical compound. It is a pyrazole derivative, which is a class of compounds that have a 5-membered ring structure made up of three carbon atoms and two adjacent nitrogen atoms.

Synthesis Analysis

Pyrazoles, including “[1-Phenyl-3-(4-phenylphenyl)pyrazol-4-yl]methanol”, can be synthesized using various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system. For example, substituted pyrazoles are prepared by condensation of 1,3-diketones with hydrazine.

Molecular Structure Analysis

The molecular structure of “[1-Phenyl-3-(4-phenylphenyl)pyrazol-4-yl]methanol” is characterized by a pyrazole ring, which is a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms. The exact structure can be determined using spectral data analyses such as IR, 1H NMR, 13C NMR, and HRMS.

Chemical Reactions Analysis

Pyrazoles, including “[1-Phenyl-3-(4-phenylphenyl)pyrazol-4-yl]methanol”, can undergo various chemical reactions. For example, pyrazoles can react with potassium borohydride to form a class of ligands known as scorpionates. They can also be used as scaffolds in the synthesis of bioactive chemicals.

Physical And Chemical Properties Analysis

The physical and chemical properties of “[1-Phenyl-3-(4-phenylphenyl)pyrazol-4-yl]methanol” can be determined using techniques such as IR, 1H NMR, 13C NMR, and HRMS. For example, the IR spectrum can provide information about the functional groups present in the molecule, while the NMR spectra can provide information about the hydrogen and carbon atoms in the molecule.

Safety and Hazards

While specific safety and hazard information for “[1-Phenyl-3-(4-phenylphenyl)pyrazol-4-yl]methanol” was not found, it’s important to handle all chemical compounds with care. For example, a similar compound, “(5-Methyl-1-phenyl-1H-pyrazol-4-yl)methanol”, is known to cause serious eye irritation and may cause respiratory irritation.

Future Directions

Pyrazoles, including “[1-Phenyl-3-(4-phenylphenyl)pyrazol-4-yl]methanol”, have been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals. Therefore, future research could focus on developing new synthetic techniques and exploring the biological activity of pyrazole derivatives.